XL-784

• Molecular Formula: C42H46Cl2F4MgN6O16S2
• Molecular Weight: 1126.2 g/mol
• InChI: InChI=1S/2C21H22ClF2N3O8S.Mg.2H/c2*1-33-8-9-34-21(29)26-6-7-27(18(12-26)20(28)25-30)36(31,32)15-10-16(23)19(17(24)11-15)35-14-4-2-13(22)3-5-14;;;/h2*2-5,10-11,18,30H,6-9,12H2,1H3,(H,25,28);;;/q;;+2;2*-1
• InChIKey: DZGIZWXETKMPIG-UHFFFAOYSA-N

XL-784 Procurement Guide: Selective MMP Inhibitor with Quantified MMP-1 Sparing Profile

XL-784 is a synthetic, low-molecular-weight (1,122 g/mol) small molecule inhibitor of matrix metalloproteinases (MMPs), with a defined in vitro selectivity profile across MMP-1, MMP-2, MMP-3, MMP-8, MMP-9, and MMP-13 . It also potently inhibits ADAM10 (a disintegrin and metalloproteinase domain-containing protein 10) and ADAM17 (TACE) [1]. The compound was specifically optimized to spare MMP-1 (IC50 ~1900 nM), a design feature hypothesized to reduce musculoskeletal toxicity associated with broad-spectrum MMP inhibition [2]. XL-784 exhibits limited aqueous solubility (20 μg/mL) and is orally bioavailable, with a half-life of approximately 8 hours in humans [3]. Its development was advanced to Phase 2 clinical trials for diabetic nephropathy before being discontinued [4].

Selective MMP-2/13/ADAM10 inhibition with MMP-1 sparing profile

Low aqueous solubility – formulation context for in vivo studies

Reported Phase II trial context in diabetic nephropathy research

• [1] Williams JM, Zhang J, North P, Lacy S, Yakes M, et al. Evaluation of metalloprotease inhibitors on hypertension and diabetic nephropathy. Am J Physiol Renal Physiol. 2011;300(4):F983-F998. View Source
• [2] DrugBank. XL784. DB04991. View Source
• [3] Exelixis, Inc. Exelixis Starts Three New Phase I Clinical Trials for Novel Compounds XL844, XL184 and XL784. Press Release. 2005 Sep 22. View Source
• [4] Exelixis, Inc. Exelixis Reports Top-Line Results of the Phase 2 Trial of XL784 in Patients With Proteinuria Associated With Diabetic Nephropathy. Press Release. 2007 Oct 16. View Source

Why XL-784 Cannot Be Substituted with Generic MMP Inhibitors: Key Differentiators

Generic substitution among MMP inhibitors is scientifically unsound due to substantial differences in target selectivity profiles, which directly impact tolerability and efficacy outcomes. XL-784 exhibits a quantifiably distinct inhibition pattern, characterized by high potency against MMP-2 (IC50 0.81 nM), MMP-13 (IC50 0.56 nM), and ADAM10 (IC50 1.5 nM), while deliberately sparing MMP-1 (IC50 ~1900 nM) [1]. In contrast, broad-spectrum MMP inhibitors such as batimastat and marimastat inhibit MMP-1 at nanomolar concentrations, a property linked to dose-limiting musculoskeletal toxicity in clinical trials [2]. Furthermore, in vivo studies demonstrate that XL-784 at higher doses (375-500 mg/kg) provides superior efficacy compared to doxycycline in inhibiting aortic dilatation in an abdominal aortic aneurysm model [3]. These quantitative differences in both target engagement and functional outcomes preclude the interchangeable use of generic MMP inhibitors in research or therapeutic applications. The selection of XL-784 over alternatives must be justified by these specific, evidence-based differentiation metrics.

! Broad-spectrum MMP inhibitors lack MMP-1 sparing – may shift musculoskeletal tolerability endpoints and biological readout.

! Selective ADAM10/17 inhibitors have different metalloprotease coverage – MMP-2/13 pathway context may differ.

• [1] Williams JM, Zhang J, North P, Lacy S, Yakes M, et al. Evaluation of metalloprotease inhibitors on hypertension and diabetic nephropathy. Am J Physiol Renal Physiol. 2011;300(4):F983-F998. View Source
• [2] Sage EH, Reed CC, Williams JM, et al. The role of matrix metalloproteinases in the pathogenesis of osteoarthritis and the potential of MMP inhibitors as therapeutic agents. In: Matrix Metalloproteinase Inhibitors in Cancer Therapy. 2001:207-229. View Source
• [3] Sadek M, et al. Effect of Novel Limited-Spectrum MMP Inhibitor XL784 in Abdominal Aortic Aneurysms. J Cardiovasc Pharmacol Ther. 2012;17(4):417-426. View Source

XL-784 Quantitative Comparative Evidence: Procurement and Selection Guide

MMP-1 Sparing Ratio: XL-784 vs. XL081 and Broad-Spectrum Inhibitors

XL-784 exhibits a 2,345-fold selectivity for MMP-1 over MMP-2, based on IC50 values of ~1900 nM for MMP-1 and 0.81 nM for MMP-2 [1]. In direct comparison, XL081, a related MMP inhibitor, shows an MMP-1 IC50 of 5,981 nM and MMP-2 IC50 of 5.2 nM, yielding a 1,150-fold selectivity [1]. Broad-spectrum MMP inhibitors like batimastat typically inhibit MMP-1 with IC50 < 10 nM, providing minimal sparing [2]. This quantitative difference is hypothesized to reduce the risk of dose-limiting musculoskeletal adverse events observed with non-selective MMP inhibitors [3].

MMP-1 Sparing Selectivity

Head-to-head

MMP-13 IC50 0.56 nM vs MMP-1 ~1900 nM
>1,000-fold selectivity window

Supports MMP-13 selectivity review; lower MMP-1 interference context.

In vitro enzyme inhibition assays; Prinomastat MMP-1 IC50 79 nM.

Evidence Dimension	MMP-1 IC50 / MMP-2 IC50 selectivity ratio
Target Compound Data	MMP-1 IC50 ~1900 nM, MMP-2 IC50 0.81 nM (ratio 2,345)
Comparator Or Baseline	XL081: MMP-1 IC50 5,981 nM, MMP-2 IC50 5.2 nM (ratio 1,150); Batimastat: MMP-1 IC50 < 10 nM
Quantified Difference	XL-784 exhibits 2.0-fold higher MMP-1 sparing vs. XL081; >190-fold higher MMP-1 IC50 vs. batimastat
Conditions	In vitro enzymatic assay using recombinant human MMP-1 and MMP-2

Why This Matters

Superior MMP-1 sparing quantified by IC50 ratio directly informs safety margin expectations in chronic in vivo studies, guiding compound selection for renal or cardiovascular disease models where MMP-1 inhibition is undesirable.

• [1] Williams JM, Zhang J, North P, Lacy S, Yakes M, et al. Evaluation of metalloprotease inhibitors on hypertension and diabetic nephropathy. Am J Physiol Renal Physiol. 2011;300(4):F983-F998. View Source
• [2] Rasmussen HS, McCann PP. Matrix metalloproteinase inhibition as a novel anticancer strategy: a review with special focus on batimastat and marimastat. Pharmacol Ther. 1997;75(1):69-75. View Source
• [3] DrugBank. XL784. DB04991. View Source

ADAM10 Inhibition Potency: XL-784 vs. XL081

XL-784 inhibits human ADAM10 with an IC50 of 1.5 ± 0.3 nM, demonstrating 3.3-fold greater potency than XL081 (IC50 5.0 ± 1.6 nM) under identical assay conditions [1]. For murine ADAM10, XL-784 exhibits an IC50 of 1.4 ± 0.5 nM compared to XL081's 3.8 ± 2 nM, a 2.7-fold improvement [1]. Against ADAM17 (TACE), XL-784 (IC50 73 ± 20 nM) is 3.7-fold more potent than XL081 (IC50 272 ± 1.1 nM) [1]. ADAM10 inhibition is mechanistically linked to attenuation of renal fibrosis and angiogenesis [2].

Aortic Dilatation Response

Head-to-head

XL-784 500 mg/kg: 76.0% dilatation vs vehicle 158.5%
Doxycycline: 112.2%

Reported aortic dilatation endpoint response; model-response context.

Mouse elastase AAA model, 14-day oral gavage; P<0.05 vs doxycycline.

Evidence Dimension	Human ADAM10 IC50
Target Compound Data	1.5 ± 0.3 nM
Comparator Or Baseline	XL081: 5.0 ± 1.6 nM
Quantified Difference	3.3-fold lower IC50 (higher potency)
Conditions	In vitro enzymatic assay with recombinant human ADAM10

Why This Matters

Enhanced ADAM10 potency distinguishes XL-784 from its closest analog XL081, making it the preferred candidate for studies investigating ADAM10-dependent pathophysiology in renal or vascular models.

• [1] Williams JM, Zhang J, North P, Lacy S, Yakes M, et al. Evaluation of metalloprotease inhibitors on hypertension and diabetic nephropathy. Am J Physiol Renal Physiol. 2011;300(4):F983-F998. View Source
• [2] Exelixis, Inc. Exelixis Starts Three New Phase I Clinical Trials for Novel Compounds XL844, XL184 and XL784. Press Release. 2005 Sep 22. View Source

In Vivo Efficacy in Abdominal Aortic Aneurysm Model: XL-784 vs. Doxycycline

In a 14-day elastase-perfusion mouse model of abdominal aortic aneurysm (AAA), XL-784 demonstrated dose-dependent inhibition of aortic dilatation. Control mice exhibited a mean percentage change in aortic diameter (%ΔAD) of 158.5% ± 4.3% [1]. XL-784 at 375 mg/kg and 500 mg/kg reduced %ΔAD to 88.6% ± 4.4% and 76.0% ± 3.5%, respectively [1]. These highest doses were significantly more effective than doxycycline, which achieved a %ΔAD of 112.2% ± 2.0% (P < 0.05) [1]. The superiority of XL-784 at higher doses is quantifiable: 500 mg/kg XL-784 yields a 32% greater reduction in aortic dilatation compared to doxycycline [1].

SVMP Inhibition Potency

Head-to-head

EC50 5-184 nM across 5 venoms
Comparable to marimastat

Reported SVMP inhibition endpoint context; comparator context.

384-well enzymatic assay; 3,547-compound repurposing screen.

Evidence Dimension	In vivo aortic dilatation inhibition (%ΔAD)
Target Compound Data	76.0% ± 3.5% at 500 mg/kg
Comparator Or Baseline	Doxycycline: 112.2% ± 2.0%; Control: 158.5% ± 4.3%
Quantified Difference	32% greater reduction vs. doxycycline (P < 0.05)
Conditions	Elastase-perfusion mouse AAA model, 14-day treatment, oral gavage

Why This Matters

Quantified in vivo superiority over doxycycline at higher doses supports the selection of XL-784 for preclinical AAA studies where maximal efficacy is required, despite its limited aqueous solubility.

• [1] Sadek M, et al. Effect of Novel Limited-Spectrum MMP Inhibitor XL784 in Abdominal Aortic Aneurysms. J Cardiovasc Pharmacol Ther. 2012;17(4):417-426. View Source

Renoprotective Effect in Diabetic Nephropathy: XL-784 vs. Lisinopril

In a rat model of type 2 diabetic nephropathy (T2DN), XL-784 reduced the degree of glomerulosclerosis to a greater extent than the ACE inhibitor lisinopril [1]. Both XL-784 and angiotensin II blockers reduced proteinuria and glomerulosclerosis by approximately 30% and had no effect on blood pressure [1]. However, the combination of XL-784 with lisinopril produced a greater reduction in proteinuria (from ~150 mg/day to 30 mg/day) than either agent alone [1]. This indicates additive or synergistic renoprotective effects independent of blood pressure lowering.

ADAM17 & Solubility

Data to verify

ADAM17 IC50 ~70 nM
Aqueous solubility 20 μg/mL

Formulation-dependent solubility review; ADAM17 inhibition profile.

Requires solubilizing agent (e.g., Cremophor) for in vivo formulation.

Evidence Dimension	Reduction in glomerulosclerosis and proteinuria
Target Compound Data	~30% reduction in proteinuria and glomerulosclerosis
Comparator Or Baseline	Lisinopril: ~30% reduction; Combination: proteinuria fell from ~150 to 30 mg/day
Quantified Difference	Additive effect with ACE inhibitor (5-fold greater reduction in proteinuria with combination)
Conditions	T2DN rat model, chronic oral administration

Why This Matters

Demonstrated additive efficacy with standard-of-care ACE inhibitors positions XL-784 as a valuable tool for studying combination therapy strategies in diabetic nephropathy, where monotherapy is often insufficient.

• [1] Williams JM, Zhang J, North P, Lacy S, Yakes M, et al. Evaluation of metalloprotease inhibitors on hypertension and diabetic nephropathy. Am J Physiol Renal Physiol. 2011;300(4):F983-F998. View Source

Clinical Tolerability and Pharmacokinetic Profile: XL-784 vs. Broad-Spectrum MMP Inhibitors

Phase 1 clinical trials in 96 healthy volunteers demonstrated that XL-784 was well tolerated with an attractive safety profile, in contrast to dose-limiting musculoskeletal toxicity observed with broad-spectrum MMP inhibitors such as marimastat [1]. XL-784 exhibited dose-proportional absorption and oral bioavailability, with a half-life of approximately 8 hours [2]. Single doses were tolerated up to 1700 mg per patient, the highest dose studied [1]. This tolerability profile is attributed to the compound's MMP-1 sparing design [3].

Evidence Dimension	Clinical tolerability and maximum tolerated dose
Target Compound Data	Well tolerated up to 1700 mg single dose; no dose-limiting toxicity
Comparator Or Baseline	Broad-spectrum MMP inhibitors (e.g., marimastat): musculoskeletal toxicity limiting chronic dosing
Quantified Difference	Qualitative improvement (no reported musculoskeletal adverse events vs. dose-limiting toxicity)
Conditions	Phase 1 single-dose and repeat-dose studies in healthy volunteers

Why This Matters

Favorable clinical tolerability data, supported by phase 1 results, justifies the use of XL-784 in chronic in vivo studies where other MMP inhibitors are precluded by toxicity, and provides a validated pharmacokinetic baseline for dosing regimen design.

• [1] Exelixis, Inc. Exelixis Starts Three New Phase I Clinical Trials for Novel Compounds XL844, XL184 and XL784. Press Release. 2005 Sep 22. View Source
• [2] DrugBank. XL784. DB04991. View Source
• [3] ClinicalTrials.gov. Study of XL784 in Patients With Albuminuria Due to Diabetic Nephropathy. NCT00312780. View Source

XL-784 Optimal Research and Industrial Application Scenarios

Preclinical Studies of Abdominal Aortic Aneurysm (AAA)

XL-784 is indicated for use in elastase-induced mouse models of AAA, where its dose-dependent inhibition of aortic dilatation has been quantitatively characterized [1]. At doses of 375-500 mg/kg, XL-784 significantly outperforms doxycycline, making it the preferred MMP inhibitor for studies requiring maximal therapeutic effect. Researchers should account for its limited aqueous solubility (20 μg/mL) during formulation .

Diabetic Nephropathy and Renal Fibrosis Research

XL-784 is suitable for rodent models of type 2 diabetic nephropathy (T2DN) and hypertension-induced renal injury [2]. Its ability to reduce proteinuria and glomerulosclerosis additively with ACE inhibitors supports its use in combination therapy investigations. The compound's ADAM10 and MMP-2 inhibitory activity is mechanistically relevant to renal fibrosis pathways.

ADAM10-Dependent Pathology Models

Given its potent inhibition of ADAM10 (IC50 1.5 nM) and favorable pharmacokinetics (half-life ~8 hours), XL-784 is an excellent tool compound for probing ADAM10-mediated signaling in angiogenesis, cell proliferation, and neuroinflammation [3]. It offers a selectivity advantage over pan-MMP inhibitors in these studies.

Comparator Studies for MMP-1 Sparing Hypothesis

XL-784 serves as a positive control or benchmark in studies evaluating the safety and efficacy of novel MMP inhibitors designed to spare MMP-1. Its well-defined selectivity profile and clinical tolerability data provide a reference point for assessing the therapeutic window of new chemical entities [4].

Application

Selection Property

Validation Focus

Cardiovascular remodeling model

MMP-1 sparing selectivity

Aortic dilatation endpoint review

Neurobiology & glioma research

ADAM10/MMP-2/13 inhibition + CNS penetration

Brain exposure-model review

SVMP antivenom repurposing

Pan-species SVMP inhibition

SVMP assay endpoint review

Diabetic nephropathy pathway study

ADAM10/MMP-13 target engagement

Proteinuria endpoint context

• [1] Sadek M, et al. Effect of Novel Limited-Spectrum MMP Inhibitor XL784 in Abdominal Aortic Aneurysms. J Cardiovasc Pharmacol Ther. 2012;17(4):417-426. View Source
• [2] Williams JM, Zhang J, North P, Lacy S, Yakes M, et al. Evaluation of metalloprotease inhibitors on hypertension and diabetic nephropathy. Am J Physiol Renal Physiol. 2011;300(4):F983-F998. View Source
• [3] DrugBank. XL784. DB04991. View Source
• [4] Exelixis, Inc. Exelixis Starts Three New Phase I Clinical Trials for Novel Compounds XL844, XL184 and XL784. Press Release. 2005 Sep 22. View Source